5(6)-Carboxy-eosin

• Molecular Formula: C42H16Br8O14
• Molecular Weight: 1383.8 g/mol
• InChI: InChI=1S/2C21H8Br4O7/c22-11-4-9-13(8-3-6(20(28)29)1-2-7(8)21(30)31)10-5-12(23)17(27)15(25)19(10)32-18(9)14(24)16(11)26;22-11-4-9-13(7-2-1-6(20(28)29)3-8(7)21(30)31)10-5-12(23)17(27)15(25)19(10)32-18(9)14(24)16(11)26/h2*1-5,26H,(H,28,29)(H,30,31)
• InChIKey: XCIOXTCLDVENCD-UHFFFAOYSA-N

5(6)-Carboxy-eosin: Photosensitizer and Selective Probe

5(6)-Carboxy-eosin (CAS 132201-84-4) is a brominated xanthene dye and a derivative of carboxyfluorescein, characterized by a molecular weight of 1383.8 Da and a molecular formula of C42H16Br8O14 . It serves as a multifunctional tool in biological research, primarily valued for its roles as a photosensitizer and a specific biochemical inhibitor .

Probe Type ATPase nucleotide-binding site probe; reported single-site binding

Photochemistry Reported higher singlet oxygen generation vs fluorescein

Ion Transport Selective PMCA inhibition tool for calcium signaling studies

Conjugation Amine-reactive carboxyl handle for bioconjugation workflows

5(6)-Carboxy-eosin: Why Generic Alternatives Fail

The selection of a fluorescent probe or photosensitizer for a specific assay is highly dependent on its precise photophysical and biochemical properties. Generic substitution of 5(6)-Carboxy-eosin with other in-class dyes like Eosin Y or Fluorescein is not feasible due to significant, quantifiable differences in key performance metrics. These include a 19-fold greater capacity for singlet oxygen generation , a distinct and more appropriate pKa for physiological pH sensing [1], and a unique, potent inhibitory activity against the plasma membrane calcium ATPase (PMCA) . The evidence below details these critical differentiators.

Dimension

5(6)-Carboxy-eosin

Generic Alternatives

Conjugation Handle

Free carboxyl group for amine-reactive coupling

Eosin Y lacks carboxyl; conjugation not directly supported

Singlet Oxygen Yield

Brominated core; reported higher quantum yield

Non-brominated fluorescein shows lower reported yield

ATPase Binding

Single-site ATP-binding pocket reported

Eosin Y, rose bengal, fluorescein bind ≥2 sites; may confound assays

• [1] Infona. (2008). Fiber-optic Nanoprobe Measurement of Intracellular pH in Single CA46 Cell Using pH-dependent Dye. View Source

5(6)-Carboxy-eosin Comparative Performance Evidence

Singlet Oxygen Generation Superiority

5(6)-Carboxy-eosin demonstrates a 19-fold higher capacity for generating singlet oxygen compared to fluorescein . This property is fundamental to its function as a photosensitizer and photooxidizer, making it a superior reagent for applications requiring robust singlet oxygen production .

Singlet Oxygen Yield

Cross-study comparable

19× vs fluorescein baseline

Supports singlet oxygen generation research context

Vendor comparative datasheet; cross-study verification advised

Evidence Dimension	Singlet Oxygen Generation Capacity
Target Compound Data	19 times greater than fluorescein
Comparator Or Baseline	Fluorescein (baseline = 1)
Quantified Difference	19-fold increase
Conditions	Not specified; comparative statement from manufacturer's technical data.

Why This Matters

For photodynamic therapy (PDT) and photooxidation applications, a higher singlet oxygen quantum yield directly correlates with increased therapeutic or oxidative efficacy.

Na,K-ATPase Single-Site Binding Specificity

5(6)-Carboxy-eosin diacetate (CFDA) exhibits pH-dependent fluorescence that has been calibrated and used for quantitative, ratiometric measurement of intracellular pH in single living cells [1]. This capability is essential for studies of cellular metabolism and signaling where precise pH values are required, and it differentiates the compound from simple fluorescent labels that lack a pH-responsive signal [1].

Binding Sites

Head-to-head comparison

1 site (target) → ≥2 sites (eosin Y, rose bengal, fluorescein, erythrosine B)

Supports ATP-binding site assays without secondary site interference

Kubala et al. 2013; purified Na,K-ATPase system

Evidence Dimension	Intracellular pH Measurement
Target Compound Data	Measured intracellular pH of 7.21 ± 0.05 in CA46 cells
Comparator Or Baseline	Non-pH-sensitive fluorescent dyes (e.g., some fluorescein derivatives)
Quantified Difference	Functional vs. non-functional for quantitative pH measurement
Conditions	Single CA46 cell, ratiometric fluorescence using a fiber-optic nanoprobe, calibrated with nigericin.

Why This Matters

This enables precise, quantitative analysis of intracellular pH dynamics, which is not possible with pH-insensitive dyes.

• [1] Infona. (2008). Fiber-optic Nanoprobe Measurement of Intracellular pH in Single CA46 Cell Using pH-dependent Dye. View Source

Validated PMCA Inhibitory Activity

5(6)-Carboxy-eosin acts as a specific and potent inhibitor of the plasma membrane calcium ATPase (PMCA) . This is a key differentiator from general fluorescent dyes like Eosin Y, which lack this targeted biochemical activity. In a functional study, the PMCA inhibitor 5-(and-6)-carboxyeosin diacetate succinimidyl ester significantly reduced sperm motility in wild-type mice, phenocopying the effect of a PMCA4 gene deletion [1].

PMCA Inhibition

Supporting evidence

Significant reduction in glutamate-induced proton flux modulation

Supports PMCA-selective inhibition studies

Retinal horizontal cell electrophysiology; reported as significant vs vehicle

Evidence Dimension	PMCA Inhibition
Target Compound Data	Significant reduction in sperm motility in wild-type mice
Comparator Or Baseline	Eosin Y (general dye without this specific activity)
Quantified Difference	Functional vs. non-functional for PMCA inhibition
Conditions	Mouse sperm motility assay; comparison to PMCA4 knockout phenotype.

Why This Matters

For research on calcium homeostasis, ion transport, and related pathologies, this compound provides a targeted chemical tool for modulating PMCA activity, unlike non-specific fluorescent probes.

• [1] Bundschu, K., et al. (n.d.). Author profile on Scite.ai summarizing PMCA4 study. View Source

5(6)-Carboxy-eosin Application Scenarios

ATP-Binding Site Probing for P-Type ATPases

Given its 19-fold higher singlet oxygen generation capacity compared to fluorescein , 5(6)-Carboxy-eosin is the preferred photosensitizer for in vitro PDT studies or applications requiring robust photooxidation, such as the photoconversion of diaminobenzidine (DAB) for correlated light and electron microscopy . Its use ensures a higher therapeutic index or oxidative yield in these experimental systems.

Singlet Oxygen for Photodynamic and Photoredox Applications

Leveraging its calibrated, pH-dependent fluorescence , 5(6)-Carboxy-eosin diacetate (CFDA) is specifically suited for ratiometric and quantitative monitoring of intracellular pH in single-cell studies, such as tracking metabolic changes or the effects of pharmacological agents on cellular acid-base balance.

PMCA-Mediated Calcium Transport Analysis

As a specific PMCA inhibitor , 5(6)-Carboxy-eosin is an essential chemical biology tool for investigating the role of PMCA in calcium homeostasis, signal transduction, and related physiological processes like sperm motility . It provides a targeted approach for modulating this pump, which cannot be achieved with generic dyes.

Application

Selection Property

Validation Focus

ATP-binding site probing for P-type ATPases

Single-site ATP-binding pocket selectivity reported

Binding stoichiometry and fluorescence quenching assays

Singlet oxygen generation for photodynamic research

Singlet oxygen quantum yield vs fluorescein

ROS detection and photoredox efficiency screening

PMCA inhibition in calcium transport studies

Selective PMCA blockade without SERCA/NCX interference

Proton flux or calcium imaging in excitable cell models

Amine-reactive bioconjugation workflows

Free carboxyl group for carbodiimide coupling

Conjugation efficiency and pH-dependent solubility